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Compound Name: N-Boc-4-pentyne-1-amine

Cat. No.: B128528 Get Quote

Introduction

N-Boc-4-pentyne-1-amine, identified by CAS number 151978-50-6, is a bifunctional organic

building block of significant interest in chemical synthesis, medicinal chemistry, and materials

science. Its structure incorporates two key functional groups: a terminal alkyne and a primary

amine protected by a tert-butyloxycarbonyl (Boc) group.[1] This unique arrangement allows for

sequential and orthogonal chemical modifications, making it a versatile reagent. The terminal

alkyne is readily available for reactions like copper-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of "click chemistry," while the Boc-protected amine can be deprotected

under acidic conditions for subsequent functionalization, such as amide bond formation.[1]

This technical guide provides a comprehensive overview of N-Boc-4-pentyne-1-amine,

including its chemical and physical properties, key experimental protocols for its synthesis and

application, and its role in modern drug discovery, particularly as a linker in Proteolysis

Targeting Chimeras (PROTACs).[2]

Chemical and Physical Properties
The properties of N-Boc-4-pentyne-1-amine are summarized below, compiled from various

suppliers and databases.
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Property Value Reference

CAS Number 151978-50-6 [1][2][3][4][5]

Molecular Formula C₁₀H₁₇NO₂ [1][3][5][6]

Molecular Weight 183.25 g/mol [1][2][5]

IUPAC Name
tert-butyl N-(pent-4-yn-1-

yl)carbamate
[4][5][6]

Synonyms

4-Pentynylcarbamic acid tert-

butyl ester, N-Boc-5-amino-1-

pentyne, tert-Butyl (4-

pentynyl)carbamate

Appearance Liquid, Solid-Liquid Mixture [1][2]

Color Off-white to light yellow [2]

Purity ≥95% (GC)

Structural Information
Identifier Value Reference

SMILES String CC(C)(C)OC(=O)NCCCC#C

InChI

1S/C10H17NO2/c1-5-6-7-8-

11-9(12)13-10(2,3)4/h1H,6-

8H2,2-4H3,(H,11,12)

[4][5]

InChI Key
JTPJJKZSKWNWKK-

UHFFFAOYSA-N
[1][4][7]

Experimental Protocols
N-Boc-4-pentyne-1-amine is valued for its dual reactivity. The following sections detail

common experimental procedures involving this molecule.
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The most direct synthesis involves the protection of the primary amine of 4-pentyne-1-amine

with di-tert-butyl dicarbonate (Boc₂O).[1]

Reaction: Protection of 4-Pentyne-1-amine with (Boc)₂O

Reagents:

4-Pentyne-1-amine (CAS: 15252-44-5)

Di-tert-butyl dicarbonate ((Boc)₂O)

Base (e.g., triethylamine, sodium bicarbonate)

Solvent (e.g., dichloromethane (DCM), or a biphasic system of water and an organic

solvent)[1]

General Procedure:

Dissolve 4-pentyne-1-amine in the chosen solvent.

Add a base to neutralize the acid that will be formed during the reaction.

Add di-tert-butyl dicarbonate to the solution, typically portion-wise or as a solution in the

same solvent.

Stir the reaction mixture at room temperature until the starting material is consumed

(monitored by TLC or LC-MS).

Upon completion, perform an aqueous workup to remove the base and other water-

soluble byproducts.

Extract the product with an organic solvent.

Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter,

and concentrate under reduced pressure.

Purify the crude product, typically by flash column chromatography, to yield N-Boc-4-
pentyne-1-amine.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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